4'-(Methylthio)-alpha-azidoacetophenone

• Molecular Formula: C9H9N3OS
• Molecular Weight: 207.25 g/mol
• IUPAC Name: 2-azido-1-(4-methylsulfanylphenyl)ethanone
• InChI: InChI=1S/C9H9N3OS/c1-14-8-4-2-7(3-5-8)9(13)6-11-12-10/h2-5H,6H2,1H3
• InChI Key: QYNPLJGKQDDJAA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(=O)CN=[N+]=[N-]

Description

4'-(Methylthio)-alpha-azidoacetophenone is a useful research compound. Its molecular formula is C9H9N3OS and its molecular weight is 207.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution consisting of 2-bromo-1-(4-methylsulfanyl-phenyl)-ethanone (2.00 g, 8.16 mmol) and DMF (7 mL) was cooled to 15° C. and treated portion-wise with sodium azide (583 mg, 8.98 mmol). Once addition was complete, the reaction mixture was stirred for 3 h with gradual warming to rt. The reaction mixture was then diluted with EtOAc (20 mL) and washed with water (25 mL×2), NaHCO3 (satd., 25 mL×2), and brine. The combined organic phases were dried (Na2SO4) and concentrated to dryness to yield the title compound (1.69 g, 100%).